Cas no 1181321-27-6 (3-(3-chloro-4-fluorophenyl)benzoic Acid)

3-(3-Chloro-4-fluorophenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular formula of C₁₃H₈ClFO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct structural features, including the chloro-fluorophenyl and benzoic acid moieties, enhance its utility in cross-coupling reactions and as a building block for more complex molecules. The electron-withdrawing effects of the chloro and fluoro substituents contribute to its reactivity in nucleophilic substitution and metal-catalyzed transformations. With high purity and stability, it is suitable for research and industrial applications requiring precise functionalization.

3-(3-chloro-4-fluorophenyl)benzoic Acid structure

1181321-27-6 structure

Product Name:3-(3-chloro-4-fluorophenyl)benzoic Acid

CAS No:1181321-27-6

MF:C₁₃H₈ClFO₂

MW:250.652826309204

MDL:MFCD11931993

CID:1210866

PubChem ID:52983734

Update Time:2025-05-27

3-(3-chloro-4-fluorophenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(3-chloro-4-fluorophenyl)benzoic Acid
- 3'-Chloro-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
- 1181321-27-6
- DTXSID40680724
- 3-(3-Chloro-4-fluorophenyl)benzoic acid, 95%
- AKOS017565741
- MFCD11931993
- MDL： MFCD11931993
- Inchi： 1S/C13H8ClFO2/c14-11-7-9(4-5-12(11)15)8-2-1-3-10(6-8)13(16)17/h1-7H,(H,16,17)
- InChI Key： MCLLWVZSFFOQKL-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1)F

Computed Properties

Exact Mass: 250.0196853g/mol
Monoisotopic Mass: 250.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 37.3Å²

3-(3-chloro-4-fluorophenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318428-5 g	3-(3-Chloro-4-fluorophenyl)benzoic acid, 95%; .	1181321-27-6	95%	5g	€1159.00	2023-04-26
abcr	AB318428-5g	3-(3-Chloro-4-fluorophenyl)benzoic acid, 95%; .	1181321-27-6	95%	5g	€1159.00	2025-04-22